Cas no 886498-51-7 (1-(Bromomethyl)-4-fluoro-2-methoxybenzene)

1-(Bromomethyl)-4-fluoro-2-methoxybenzene is a versatile aromatic compound featuring a bromomethyl group, fluorine substituent, and methoxy functionality on a benzene ring. Its reactive benzylic bromide moiety makes it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions or further functionalization. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups enhances its utility in fine chemical and pharmaceutical applications, enabling precise regioselective modifications. This compound is commonly employed in the preparation of advanced intermediates for agrochemicals, ligands, and bioactive molecules. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic workflows.
1-(Bromomethyl)-4-fluoro-2-methoxybenzene structure
886498-51-7 structure
Product Name:1-(Bromomethyl)-4-fluoro-2-methoxybenzene
CAS No:886498-51-7
MF:C8H8BrFO
MW:219.050925254822
MDL:MFCD06660191
CID:93164
PubChem ID:17750771
Update Time:2025-05-28

1-(Bromomethyl)-4-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-4-fluoro-2-methoxybenzene
    • 4-FLUORO-2-METHOXYBENZYL BROMIDE
    • 886498-51-7
    • MFCD06660191
    • AM84241
    • SY035410
    • CL8945
    • FT-0747533
    • 4-FLUORO-2-METHOXYBENZYLBROMIDE
    • DTXSID50590683
    • AKOS005255544
    • AS-46148
    • AC-28658
    • EN300-266128
    • MDL: MFCD06660191
    • Inchi: 1S/C8H8BrFO/c1-11-8-4-7(10)3-2-6(8)5-9/h2-4H,5H2,1H3
    • InChI Key: RMNIOIWNIRMLQQ-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1OC)F

Computed Properties

  • Exact Mass: 217.97400
  • Monoisotopic Mass: 217.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.488
  • Boiling Point: 220.4℃ at 760 mmHg
  • Flash Point: 105.3°C
  • Refractive Index: 1.531
  • PSA: 9.23000
  • LogP: 2.72920

1-(Bromomethyl)-4-fluoro-2-methoxybenzene Security Information

  • Packing Group:III
  • PackingGroup:III

1-(Bromomethyl)-4-fluoro-2-methoxybenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1-(Bromomethyl)-4-fluoro-2-methoxybenzene Related Literature

Additional information on 1-(Bromomethyl)-4-fluoro-2-methoxybenzene

Comprehensive Overview of 1-(Bromomethyl)-4-fluoro-2-methoxybenzene (CAS No. 886498-51-7)

1-(Bromomethyl)-4-fluoro-2-methoxybenzene (CAS No. 886498-51-7) is a versatile aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, fluoro substitution, and methoxy functionality, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number 886498-51-7 ensures precise identification in global chemical databases, aligning with regulatory and research requirements.

In recent years, the demand for fluorinated aromatic compounds has surged due to their applications in drug discovery and material science. Researchers frequently search for "1-(Bromomethyl)-4-fluoro-2-methoxybenzene synthesis" or "CAS 886498-51-7 applications," reflecting its relevance in modern chemistry. The compound's bromomethyl group enables facile functionalization, while the fluoro and methoxy substituents enhance its electronic properties, making it ideal for cross-coupling reactions and ligand design.

From an SEO perspective, terms like "4-fluoro-2-methoxybenzene derivatives" and "bromomethyl aromatic compounds" are highly searched, underscoring the compound's niche yet critical role. Its stability under various reaction conditions and compatibility with palladium-catalyzed reactions further elevate its utility. Laboratories often inquire about "886498-51-7 safety data" or "storage conditions for bromomethyl compounds," emphasizing the need for detailed technical guidance.

The compound's adaptability extends to agrochemicals, where its fluoro-methoxy backbone contributes to bioactive molecule development. Trends show growing interest in "green chemistry approaches for bromomethyl intermediates," linking CAS 886498-51-7 to sustainable practices. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, addressing queries such as "how to analyze 1-(Bromomethyl)-4-fluoro-2-methoxybenzene."

In summary, 1-(Bromomethyl)-4-fluoro-2-methoxybenzene (CAS No. 886498-51-7) bridges multiple scientific domains, driven by its structural features and reactivity. Its alignment with trending topics like "fluorinated building blocks" and "high-value chemical intermediates" ensures continued relevance in both academic and industrial settings.

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